N-(2-benzoyl-4-methylphenyl)-2-(4-(morpholinosulfonyl)benzamido)benzamide

• IUPAC Name: N-(2-benzoyl-4-methylphenyl)-2-[(4-morpholin-4-ylsulfonylbenzoyl)amino]benzamide
• InChI: InChI=1S/C32H29N3O6S/c1-22-11-16-29(27(21-22)30(36)23-7-3-2-4-8-23)34-32(38)26-9-5-6-10-28(26)33-31(37)24-12-14-25(15-13-24)42(39,40)35-17-19-41-20-18-35/h2-16,21H,17-20H2,1H3,(H,33,37)(H,34,38)
• InChI Key: XGPCMDQILYPWCB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=CC=CC=C2NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCOCC4)C(=O)C5=CC=CC=C5
• Molecular Formula: C32H29N3O6S
• Molecular Weight: 583.7 g/mol

Description

N-(2-benzoyl-4-methylphenyl)-2-(4-(morpholinosulfonyl)benzamido)benzamide, commonly known as BMS-345541, is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases. BMS-345541 is a selective inhibitor of the IκB kinase (IKK) complex, which is a key regulator of the nuclear factor-κB (NF-κB) signaling pathway. This pathway plays a crucial role in inflammation, immunity, and cell survival, making BMS-345541 a promising candidate for the treatment of inflammatory and autoimmune diseases.

Scientific Research Applications

Chemoselective N-benzoylation

N-benzoylation of aminophenols using benzoylisothiocyanates has been explored, leading to the production of compounds such as N-(2-hydroxyphenyl)benzamides. These compounds are of biological interest, potentially due to their chemical properties and interactions. The process involves a chemoselective approach, highlighting the compound's role in facilitating specific chemical transformations (Singh, Lakhan, & Singh, 2017).

Prodrug Development

Research has been conducted on N-acyl derivatives of model sulfonamides, exploring their potential as prodrug forms. This includes investigations into water-soluble amino acid derivatives of N-methylsulfonamides, suggesting applications in enhancing drug solubility and pharmacokinetic profiles (Larsen, Bundgaard, & Lee, 1988).

Pharmaceutical Compositions

Novel (2-morpholinylmethyl)benzamide derivatives have been developed, with variations in their chemical structure tailored for specific medical applications, such as in conditions involving decreased gastric emptying. This underscores the compound's versatility in pharmaceutical development (Zhang, 2009).

Anti-acetylcholinesterase Activity

1-Benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives have been synthesized and evaluated for their anti-acetylcholinesterase activity. Such studies indicate the compound's potential in the development of therapeutic agents for conditions like dementia, showcasing its utility in neuropharmacology (Sugimoto et al., 1990).

Antifungal Applications

N-Benzoyl-N'-dialkylthiourea derivatives and their Co(III) complexes have been studied for their structure and antifungal activity. These investigations provide insights into the compound's application in addressing plant diseases caused by fungal pathogens, highlighting its potential in agricultural sciences (Weiqun et al., 2005).